Cas no 1512959-75-9 (2-(dimethyl-1,2-oxazol-4-yl)piperidine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)piperidine
• CAS No: 1512959-75-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6134982
• PubChem ID: 82600633
• Update Time: 2025-06-15

2-(dimethyl-1,2-oxazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)piperidine
• 1512959-75-9
• EN300-1998551

• Inchi： 1S/C10H16N2O/c1-7-10(8(2)13-12-7)9-5-3-4-6-11-9/h9,11H,3-6H2,1-2H3
• InChI Key： XSRLEDXHTRVRJE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1CCCCN1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)piperidine

Introduction to 2-(dimethyl-1,2-oxazol-4-yl)piperidine (CAS No: 1512959-75-9)

2-(dimethyl-1,2-oxazol-4-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1512959-75-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in medicinal chemistry. The structural motif of dimethyl-1,2-oxazol-4-yl appended to the piperidine ring introduces unique electronic and steric properties, making it a promising scaffold for developing novel therapeutic agents.

The 1,2-oxazole ring is a prominent pharmacophore in many bioactive molecules, exhibiting properties such as stability, bioavailability, and the ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. When incorporated into the piperidine backbone, the dimethyl-substituted oxazole moiety enhances the compound's solubility and metabolic stability, which are critical factors for drug-like characteristics. This combination has been explored in various research endeavors to develop compounds with enhanced pharmacokinetic profiles.

In recent years, there has been a surge in interest regarding piperidine-based derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The dimethyl-1,2-oxazol-4-yl)piperidine scaffold has shown promise in preclinical studies as a modulator of enzyme activity and receptor binding. For instance, derivatives of this structure have been reported to interact with targets such as kinases and G-protein coupled receptors (GPCRs), which are pivotal in signal transduction pathways.

One of the most compelling aspects of 2-(dimethyl-1,2-oxazol-4-yl)piperidine is its versatility in medicinal chemistry. The presence of both the oxazole and piperidine rings allows for facile functionalization at multiple sites, enabling chemists to fine-tune the properties of the molecule. This flexibility has led to the synthesis of numerous analogs that exhibit improved potency, selectivity, and reduced toxicity compared to earlier generations of drugs. Such structural modifications are essential for optimizing drug candidates throughout the development pipeline.

The synthesis of 2-(dimethyl-1,2-oxazol-4-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dimethyl-substituted oxazole group typically involves cyclization reactions followed by alkylation or acylation steps to attach the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes. These advancements are crucial for accelerating drug discovery efforts and bringing new therapies to market.

From a computational chemistry perspective, 2-(dimethyl-1,2-oxazol-4-yl)piperidine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the compound binds to its receptors or enzymes at the atomic level. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities and optimize molecular structures for better pharmacological outcomes.

The pharmacological profile of 2-(dimethyl-1,2-oxazol-4-y)piperidine has been explored in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain kinases that play a role in cancer progression. Additionally, it has shown promise in modulating neurotransmitter systems relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the therapeutic potential of this compound class and highlight its importance as a scaffold for future drug development.

In conclusion, 2-(dimethyl -1 , 2 - oxazol - 4 - yl ) piperidine (CAS No: 1512959 -75 -9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities . Its incorporation into drug discovery programs holds great promise for developing novel therapeutics across multiple therapeutic areas . As research continues , it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs .